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Physical Properties of 1,3-Dibromocyclohexane:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1,3-
dibromocyclohexane, specifically its boiling point and density. The information is compiled

from various sources to offer a detailed resource for laboratory and research applications.

Summary of Physical Properties
The physical properties of 1,3-dibromocyclohexane are crucial for its handling, application in

synthesis, and for purification processes. While experimental data is limited, the following table

summarizes the available information, including predicted and experimental values.

Physical Property Value Data Type

Boiling Point
224.6 ± 23.0 °C (at 760

mmHg)
Predicted

Density 1.8 ± 0.1 g/cm³ Predicted
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Standardized methods are employed to determine the boiling point and density of liquid

chemical compounds like 1,3-dibromocyclohexane. The following sections detail the

principles behind these experimental procedures.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For halogenated hydrocarbons, several methods can be employed, with distillation

being a common and accurate technique.

Standard Test Method for Distillation of Organic Compounds (based on ASTM D1078)

This method determines the distillation range of volatile organic liquids.

Apparatus:

Distillation flask

Condenser

Adapter

Graduated cylinder for receiving the distillate

Calibrated thermometer

Heating mantle or oil bath

Procedure:

A measured volume of the 1,3-dibromocyclohexane sample is placed in the distillation flask

along with boiling chips.

The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to

measure the temperature of the vapor that distills.

The flask is heated, and the temperature is recorded when the first drop of condensate falls

from the condenser into the receiving cylinder (initial boiling point).
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Heating is continued at a regulated rate, and the temperature is recorded at various

percentages of the distilled volume.

The barometric pressure is recorded and, if necessary, the observed boiling point is

corrected to standard pressure (760 mmHg).

A micro method for boiling point determination can also be utilized when only a small amount of

the substance is available. This involves heating a small sample in a capillary tube and

observing the temperature at which a continuous stream of bubbles emerges and then ceases

upon cooling.

Determination of Density
Density is the mass per unit volume of a substance. For liquids like 1,3-dibromocyclohexane,

a pycnometer or a hydrometer can be used for accurate measurement.

Standard Test Method for Density and Specific Gravity of Liquids by Bingham Pycnometer

(based on ASTM D1217, relevant principles applicable from ASTM D2111 for Halogenated

Organic Solvents)

This method provides a precise measurement of the density of liquids.

Apparatus:

Bingham pycnometer (a U-shaped glass tube with a capillary arm)

Constant-temperature bath

Analytical balance

Thermometer

Procedure:

The pycnometer is thoroughly cleaned, dried, and weighed.

The pycnometer is then filled with the 1,3-dibromocyclohexane sample, taking care to

avoid air bubbles.
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The filled pycnometer is placed in a constant-temperature bath until it reaches thermal

equilibrium.

The volume of the liquid in the pycnometer is adjusted to a specific mark on the capillary

arm.

The pycnometer is removed from the bath, cleaned on the outside, and weighed again.

The density is calculated by dividing the mass of the liquid by the calibrated volume of the

pycnometer.

Experimental Workflow
The logical progression for the experimental determination of the physical properties of 1,3-
dibromocyclohexane can be visualized as a workflow.
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Workflow for Determining Physical Properties of 1,3-Dibromocyclohexane

Sample Preparation

Boiling Point Determination Density Determination

Obtain 1,3-Dibromocyclohexane Sample

Ensure Sample Purity (e.g., via GC-MS)

Select Method (e.g., Distillation) Select Method (e.g., Pycnometer)

Apparatus Setup

Perform Measurement

Record Boiling Point & Pressure

Correct to Standard Pressure

Calibrate Pycnometer

Measure Mass of Sample

Calculate Density

Final Density

Final Boiling Point
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To cite this document: BenchChem. [Physical properties of 1,3-Dibromocyclohexane (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3263359#physical-properties-of-1-3-
dibromocyclohexane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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